![molecular formula C10H12O4S B1300623 1-(4-Methoxyphenyl)-2-(methylsulfonyl)-1-ethanone CAS No. 27918-36-1](/img/structure/B1300623.png)
1-(4-Methoxyphenyl)-2-(methylsulfonyl)-1-ethanone
Overview
Description
1-(4-Methoxyphenyl)-2-(methylsulfonyl)-1-ethanone, also known as 4-Methoxyphenyl methylsulfonyl (MPM) ethanone, is an organic compound with a variety of applications in the scientific research field. It is important for its unique properties, such as its ability to react with other compounds, as well as its stability and solubility in a variety of solvents. This compound has been used in a wide range of research areas, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
Molecular Structure Analysis
The molecular structure of this compound and its derivatives is a subject of significant interest. Studies like the analysis of 1-(4-Methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone reveal detailed insights into the dihedral angles and crystal structure, contributing to the understanding of molecular interactions (V. Kesternich et al., 2010).
Antimicrobial and Antifungal Agents
Compounds synthesized from 1-(4-Methoxyphenyl)-2-(methylsulfonyl)-1-ethanone exhibit antimicrobial and antifungal properties. For example, 2,4,5-trisubstituted-1H-imidazoles derived from this compound show effectiveness against bacteria like E. coli and S. aureus, as well as fungi such as C. albicans and C. fumigatus (S. D. Sawant, R. Patil, A. Baravkar, 2011).
Enantioselective Synthesis
The compound plays a role in enantioselective synthesis processes, crucial for creating specific enantiomers of pharmaceuticals. This is demonstrated in the synthesis of (R)-alcohols from a series of 1‐aryl‐2,2,2‐trifluoroethanones, exploring their bioreduction using different alcohol dehydrogenases (D. González-Martínez, V. Gotor, V. Gotor‐Fernández, 2019).
Novel Compound Synthesis
Research also focuses on synthesizing novel compounds using this compound. For instance, a study reports the synthesis of a new derivative of dehydroabietic acid, contributing to the exploration of new chemical entities (Xiaoping Rao, Yan-Jie Cui, Jian-Qiang Zheng, 2014).
HIV-1 Replication Inhibition
Some derivatives of this compound have been identified as inhibitors of HIV-1 replication, showcasing its potential in antiviral research. Novel N-arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives synthesized from it have shown promising activity against HIV-1 replication (Zhiping Che et al., 2015).
properties
IUPAC Name |
1-(4-methoxyphenyl)-2-methylsulfonylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4S/c1-14-9-5-3-8(4-6-9)10(11)7-15(2,12)13/h3-6H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEFOQUIGHAKWJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50363278 | |
Record name | 2-(Methanesulfonyl)-1-(4-methoxyphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50363278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27918-36-1 | |
Record name | 2-(Methanesulfonyl)-1-(4-methoxyphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50363278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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